3-(4-methoxyphenyl)-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)propanamide

• IUPAC Name: 3-(4-methoxyphenyl)-N-(2-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl)propanamide
• InChI: InChI=1S/C19H19N3O3/c1-13-18(19(24)22-12-4-3-5-16(22)20-13)21-17(23)11-8-14-6-9-15(25-2)10-7-14/h3-7,9-10,12H,8,11H2,1-2H3,(H,21,23)
• InChI Key: OUEZPBNRRCLVGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C=CC=CC2=N1)NC(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol
• CAS No.: 946335-73-5

Description

3-(4-methoxyphenyl)-N-(2-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)propanamide is a useful research compound. Its molecular formula is C19H19N3O3 and its molecular weight is 337.379. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Researchers have synthesized a range of compounds with structures that share core similarities with the compound , demonstrating a broad spectrum of biological activities. For instance, novel heterocyclic compounds derived from visnaginone and khellinone have shown significant anti-inflammatory and analgesic activities due to their ability to inhibit cyclooxygenase enzymes (COX-1/COX-2) (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Another study isolated metabolites from the endophytic fungus Botryosphaeria dothidea, showing antimicrobial, antioxidant, and cytotoxic activities, highlighting the potential of such compounds in pharmaceutical applications (Xiao et al., 2014).

Synthetic Methods and Chemical Transformations

The synthesis of pyrimidine derivatives has been explored extensively, with methods demonstrating the transformation of pyrido[1,2-a]pyrazine into various imidazo and diazaaceanthrylenes, suggesting a versatile approach to generating compounds with potential therapeutic uses (Kolar, Tiŝler, & Pizzioli, 1996). Another study involved synthesizing novel oxo pyrimido pyrimidine derivatives, highlighting synthetic strategies that could be relevant for producing compounds with similar structural features to the compound (Jadhav et al., 2022).

Potential Scientific Research Applications

The synthesis and evaluation of new compounds for antimicrobial and herbicidal activities demonstrate the potential of structurally related compounds in various scientific applications. For example, certain pyrazole, thiophene, thiazole, and 1,3,4-thiadiazole derivatives have been synthesized and shown moderate antimicrobial activity (Farag, Kheder, & Mabkhot, 2009). This suggests that the compound could have potential applications in developing new antimicrobial agents.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Similar compounds have been shown to interact with their targets and cause a variety of biological effects . For instance, some indole derivatives have shown antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

For example, some indole derivatives have been found to inhibit certain enzymes, which can disrupt the normal functioning of various biochemical pathways .

Result of Action

For instance, some indole derivatives have been found to have antiviral activity, inhibiting the replication of certain viruses .